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4,5-Diaminofluorescein 4,5-Diaminofluorescein DAF-2 is a sensitive fluorescent indicator commonly used for the detection of nitric oxide (NO). It reacts with NO in the presence of oxygen to yield the highly fluorescent triazolofluorescein (DAF-2T). Fluorescence is monitored using excitation and emission wavelengths of 485 and 538 nM, respectively. At neutral pH the detection limit for NO is 2-5 nM.
Brand Name: Vulcanchem
CAS No.: 205391-01-1
VCID: VC0163784
InChI: InChI=1S/C20H14N2O5/c21-15-7-11-14(8-16(15)22)20(27-19(11)25)12-3-1-9(23)5-17(12)26-18-6-10(24)2-4-13(18)20/h1-8,23-24H,21-22H2
SMILES: C1=CC2=C(C=C1O)OC3=C(C24C5=CC(=C(C=C5C(=O)O4)N)N)C=CC(=C3)O
Molecular Formula: C20H14N2O5
Molecular Weight: 362.3 g/mol

4,5-Diaminofluorescein

CAS No.: 205391-01-1

Reference Standards

VCID: VC0163784

Molecular Formula: C20H14N2O5

Molecular Weight: 362.3 g/mol

4,5-Diaminofluorescein - 205391-01-1

CAS No. 205391-01-1
Product Name 4,5-Diaminofluorescein
Molecular Formula C20H14N2O5
Molecular Weight 362.3 g/mol
IUPAC Name 5,6-diamino-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
Standard InChI InChI=1S/C20H14N2O5/c21-15-7-11-14(8-16(15)22)20(27-19(11)25)12-3-1-9(23)5-17(12)26-18-6-10(24)2-4-13(18)20/h1-8,23-24H,21-22H2
Standard InChIKey LTYUPYUWXRTNFQ-UHFFFAOYSA-N
SMILES C1=CC2=C(C=C1O)OC3=C(C24C5=CC(=C(C=C5C(=O)O4)N)N)C=CC(=C3)O
Canonical SMILES C1=CC2=C(C=C1O)OC3=C(C24C5=CC(=C(C=C5C(=O)O4)N)N)C=CC(=C3)O
Description DAF-2 is a sensitive fluorescent indicator commonly used for the detection of nitric oxide (NO). It reacts with NO in the presence of oxygen to yield the highly fluorescent triazolofluorescein (DAF-2T). Fluorescence is monitored using excitation and emission wavelengths of 485 and 538 nM, respectively. At neutral pH the detection limit for NO is 2-5 nM.
Synonyms 4,5-diaminofluorescein
DAF-2 (chromophore)
Reference 1.Kojima, H.,Sakurai, K.,Kikuchi, K., et al. Development of a fluorescent indicator for nitric oxide based on the fluorescein chromophore. Chemical & Pharmaceutical Bulletin 46, 373-375 (1998).
PubChem Compound 10666340
Last Modified Nov 11 2021
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